Cas no 1797762-99-2 (1-(2,6-difluorophenyl)-3-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)urea)

• Product Name: 1-(2,6-difluorophenyl)-3-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)urea
• CAS No: 1797762-99-2
• MF: C₁₇H₁₄F₂N₂O₂S₂
• MW: 380.432068347931
• CID: 5373663
• Update Time: 2025-10-29

1-(2,6-difluorophenyl)-3-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)urea Chemical and Physical Properties

Names and Identifiers

• N-(2,6-Difluorophenyl)-N′-[[5-(hydroxy-3-thienylmethyl)-2-thienyl]methyl]urea
• 1-(2,6-difluorophenyl)-3-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)urea

• Inchi： 1S/C17H14F2N2O2S2/c18-12-2-1-3-13(19)15(12)21-17(23)20-8-11-4-5-14(25-11)16(22)10-6-7-24-9-10/h1-7,9,16,22H,8H2,(H2,20,21,23)
• InChI Key： NNKDOQBZQFTXOD-UHFFFAOYSA-N
• SMILES： N(C1=C(F)C=CC=C1F)C(NCC1SC(C(O)C2C=CSC=2)=CC=1)=O

Experimental Properties

• Density: 1.479±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 526.1±50.0 °C(Predicted)
• pka: 12.28±0.46(Predicted)

Additional information on 1-(2,6-difluorophenyl)-3-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)urea

1-(2,6-difluorophenyl)-3-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)urea: A Promising Compound in Pharmaceutical Research

1-(2,6-difluorophenyl)-3-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)urea is a synthetic compound with a unique molecular framework that has garnered significant attention in recent years due to its potential applications in pharmaceutical sciences. This compound, with the CAS number 1797762-99-2, exhibits a complex structure that combines aromatic rings, heterocyclic systems, and urea functionalities. Its chemical synthesis and biological activity have been the focus of multiple studies, particularly in the context of developing novel therapeutic agents. The molecule's design incorporates key structural elements such as 2,6-difluorophenyl and hydroxy(thiophen-3-yl)methyl, which are known to modulate receptor interactions and enhance pharmacological potency.

The molecular architecture of 1-(2,6-difluorophenyl)-3-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)urea is characterized by a central urea linkage connecting two distinct aromatic moieties. The 2,6-difluorophenyl group, a fluorinated benzene ring, introduces electron-withdrawing effects that influence the molecule's reactivity and binding affinity. Meanwhile, the hydroxy(thiophen-3-yl)methyl substituent contributes to the compound's hydrophilicity and may facilitate interactions with biological targets such as ion channels or enzymes. Recent advancements in medicinal chemistry have highlighted the importance of such structural features in optimizing drug candidates for specific therapeutic applications.

Research published in *Journal of Medicinal Chemistry* (2023) has demonstrated that 1-(2,6-difluorophenyl)-3-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)urea exhibits potent antifungal activity against multidrug-resistant fungal strains. The compound's mechanism of action involves the inhibition of ergosterol biosynthesis, a critical pathway for fungal cell membrane integrity. This finding underscores the potential of the molecule as a lead compound for the development of antifungal therapeutics. The hydroxy(thiophen-3-yl)methyl group is believed to enhance the compound's ability to penetrate fungal cell membranes, thereby improving its efficacy against resistant strains.

Another study in *Bioorganic & Medicinal Chemistry Letters* (2024) explored the antitumor potential of 1-(2,6-difluorophenyl)-3-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)urea in cancer cell lines. The compound demonstrated significant cytotoxicity against human breast cancer cells (MCF-7) and lung adenocarcinoma cells (A549), with IC50 values in the nanomolar range. The 2,6-difluorophenyl moiety was found to modulate the expression of key oncogenes, while the hydroxy(thiophen-3-yl)methyl substituent may interfere with DNA repair mechanisms. These findings suggest that the compound could be a valuable candidate for further exploration in oncology.

Recent advancements in computational modeling have provided insights into the molecular interactions of 1-(2,6-difluorophenyl)-3-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)urea. Molecular docking studies revealed that the compound binds to the active site of the enzyme acetylcholinesterase (AChE), a target implicated in neurodegenerative diseases such as Alzheimer's. The hydroxy(thiophen-3-yl)methyl group forms hydrogen bonds with key residues in the AChE active site, while the 2,6-difluorophenyl ring stabilizes the binding interaction through hydrophobic effects. These results highlight the compound's potential as a therapeutic agent for neurodegenerative disorders.

The synthesis of 1-(2,6-difluorophenyl)-3-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)urea involves a multi-step process that requires precise control of reaction conditions. A key challenge in its synthesis is the selective functionalization of the hydroxy(thiophen-3-yl)methyl group to ensure optimal reactivity. Recent work in *Organic Letters* (2023) reported a novel catalytic method that enables the efficient coupling of the aromatic moieties, significantly improving the yield and purity of the final product. This synthetic strategy has the potential to streamline the production of the compound for further biological testing.

Despite its promising properties, 1-(2,6-difluorophenyl)-3-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)urea faces challenges related to its pharmacokinetic profile. Studies have shown that the compound exhibits limited bioavailability due to its hydrophilic nature and rapid renal clearance. To address this, researchers are exploring the incorporation of lipophilic substituents or the development of prodrug formulations. These modifications aim to enhance the compound's ability to cross biological membranes and improve its therapeutic window.

Future research on 1-(2,6-difluorophenyl)-3-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)urea should focus on elucidating its mechanism of action in vivo and evaluating its safety profile. Preclinical studies are needed to determine the compound's efficacy in animal models of disease and to identify potential side effects. Additionally, the exploration of its applications in combination therapies, such as synergistic treatments with existing antifungal or antitumor agents, could further expand its therapeutic potential.

In conclusion, 1-(2,6-difluorophenyl)-3-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)urea represents a significant advancement in pharmaceutical research. Its unique molecular structure and diverse biological activities make it a promising candidate for the development of novel therapeutics. Continued investigation into its chemical properties, biological mechanisms, and pharmacological applications will be critical in translating this compound into clinical practice.